N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-(2-pyrazol-1-ylethylamino)acetamide
• InChI: InChI=1S/C15H23N5O/c16-13-15(6-3-1-2-4-7-15)19-14(21)12-17-9-11-20-10-5-8-18-20/h5,8,10,17H,1-4,6-7,9,11-12H2,(H,19,21)
• InChI Key: FHGGRGIWWDNZND-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(C#N)NC(=O)CNCCN2C=CC=N2
• Molecular Formula: C15H23N5O
• Molecular Weight: 289.38 g/mol

Description

N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide, also known as CPCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The mechanism of action of N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide is not fully understood, but it is believed to act as a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a critical role in the regulation of synaptic plasticity and is involved in various neurological disorders. By blocking the NMDA receptor, this compound may help to alleviate the symptoms of these disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to exhibit potent analgesic and anti-inflammatory properties, as well as neuroprotective effects. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide in lab experiments is its high potency and selectivity for the NMDA receptor. This makes it an ideal tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide. One area of interest is in the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, more research is needed to optimize the synthesis and formulation of this compound for use in clinical settings.

Synthesis Methods

The synthesis of N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide involves a multi-step process that begins with the reaction of 1-cyanocycloheptanecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-(1H-pyrazol-1-yl)ethylamine to form the desired product, this compound.

Scientific Research Applications

N-(1-cyanocycloheptyl)-2-{[2-(1H-pyrazol-1-yl)ethyl]amino}acetamide has been shown to have potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has been shown to exhibit potent analgesic and anti-inflammatory properties. Additionally, this compound has been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.